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Compound of Interest

Compound Name: Chloroform-13C

Cat. No.: B1600117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular formula and molecular weight

of Chloroform-13C, an isotopically labeled form of chloroform. The substitution of the naturally

abundant carbon-12 with carbon-13 makes it a valuable tool in various scientific applications,

including nuclear magnetic resonance (NMR) spectroscopy and as a tracer in metabolic

studies.

Molecular Formula
The molecular formula for Chloroform-13C is ¹³CHCl₃.[1][2][3] This formula indicates that each

molecule is composed of one carbon-13 atom, one hydrogen atom, and three chlorine atoms.

Molecular Composition
The diagram below illustrates the elemental composition of a single molecule of Chloroform-
13C.
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Caption: Elemental composition of a Chloroform-13C molecule.

Atomic and Molecular Weight
The molecular weight of Chloroform-13C is a critical parameter for quantitative analysis and

experimental design. It is calculated from the sum of the atomic weights of its constituent

isotopes. The table below summarizes the standard atomic weights of the elements and the

specific atomic mass of the carbon-13 isotope.[4][5][6][7][8][9]

Atom Isotope
Standard Atomic Weight
(Da)

Carbon ¹³C 13.003354835[4][6][8]

Hydrogen ¹H ~1.0080[5]

Chlorine - ~35.45[7][9]
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The calculated molecular weight of Chloroform-13C is approximately 120.37 g/mol .[1][2][3]

This value is derived from the sum of the atomic mass of one carbon-13 atom, one hydrogen

atom, and three chlorine atoms. The precise mass can be crucial for high-resolution mass

spectrometry applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1600117?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10176135
https://www.scbt.com/p/chloroform-13c-31717-44-9
https://www.usbio.net/biochemicals/444398/Chloroform13C
https://www.benchchem.com/product/b1600117?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/10176135
https://www.scbt.com/p/chloroform-13c-31717-44-9
https://www.usbio.net/biochemicals/444398/Chloroform13C
https://en.wikipedia.org/wiki/Carbon-13
https://en.wikipedia.org/wiki/Hydrogen
https://pubchem.ncbi.nlm.nih.gov/compound/Carbon-13
https://www.chlorine.org/chlorine-facts/
https://www.chemlin.org/isotope/carbon-13
https://www.quora.com/What-is-the-atomic-weight-of-the-element-chlorine
https://www.benchchem.com/product/b1600117#chloroform-13c-molecular-weight-and-formula
https://www.benchchem.com/product/b1600117#chloroform-13c-molecular-weight-and-formula
https://www.benchchem.com/product/b1600117#chloroform-13c-molecular-weight-and-formula
https://www.benchchem.com/product/b1600117#chloroform-13c-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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